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Compound of Interest

Compound Name: 3-Chloro-2-methylphenol

Cat. No.: B1584042 Get Quote

For laboratory personnel, adherence to strict safety protocols is paramount when handling 3-
Chloro-2-methylphenol. This guide provides essential, immediate safety and logistical

information, including operational and disposal plans, to ensure the well-being of researchers

and the integrity of their work.

3-Chloro-2-methylphenol is a solid chemical that is harmful if swallowed or in contact with

skin, causes serious eye damage, skin irritation, and may cause respiratory irritation.[1] It is

also toxic to aquatic life with long-lasting effects.[2][3] Understanding and implementing proper

handling procedures is crucial to mitigate these risks.

Hazard Identification and Classification
A clear understanding of the hazards associated with 3-Chloro-2-methylphenol is the first

step in safe handling. The following table summarizes its classification and hazard statements

according to the Globally Harmonized System (GHS).
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Classification Hazard Statement

Acute Toxicity, Oral (Category 4) H302: Harmful if swallowed[1][2][3]

Acute Toxicity, Dermal (Category 4) H312: Harmful in contact with skin[1]

Skin Corrosion/Irritation (Category 2) H315: Causes skin irritation[1]

Serious Eye Damage/Eye Irritation (Category 1) H318: Causes serious eye damage[1]

Serious Eye Damage/Eye Irritation (Category

2A)
H319: Causes serious eye irritation[2][3]

Specific Target Organ Toxicity - Single Exposure

(Respiratory Tract Irritation) (Category 3)
H335: May cause respiratory irritation[1]

Hazardous to the aquatic environment, long-

term hazard (Category 2)

H411: Toxic to aquatic life with long lasting

effects[2][3]

Personal Protective Equipment (PPE)
The correct selection and use of PPE is a critical barrier against exposure. The following table

outlines the recommended PPE for handling 3-Chloro-2-methylphenol.
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Body Part
Personal Protective

Equipment
Specification

Eyes/Face Safety goggles and face shield

Chemical splash goggles are

required. A face shield should

be used in conjunction with

goggles, especially when there

is a risk of splashing.[4]

Skin Protective gloves and clothing

Wear impervious gloves and

protective clothing to prevent

skin contact.[1][5] Nitrile gloves

are generally not

recommended for phenol

compounds; consider

neoprene or other resistant

materials.[6] Always check the

glove manufacturer's

compatibility chart.

Respiratory Respirator

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded

or if irritation or other

symptoms are experienced.[5]

[7]

Operational Plan: From Receipt to Disposal
A systematic approach to handling 3-Chloro-2-methylphenol minimizes the risk of exposure

and contamination.

Receiving and Storage
Upon receipt, inspect the container for any damage or leaks.
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Store in a cool, dry, well-ventilated area away from incompatible materials such as bases,

acid anhydrides, and acid chlorides.[5]

Keep the container tightly closed and store locked up.[1][8]

Handling and Preparation
Always handle 3-Chloro-2-methylphenol in a well-ventilated area, preferably within a

chemical fume hood.[1][5]

Avoid breathing dust or fumes.[1][9]

Do not eat, drink, or smoke when using this product.[1][3]

For solid form: Use dry, clean utensils for transferring the solid. Avoid generating dust.[1]

For dissolved form: When preparing solutions, slowly add the solid to the solvent to avoid

splashing.

Spill Management
Minor Spills:

Evacuate the immediate area.

Wear appropriate PPE, including respiratory protection.

Clean up spills immediately.[1]

For solid spills, use dry clean-up procedures and avoid generating dust.[1][9] Sweep or

vacuum the material and place it in a labeled, sealed container for disposal.[1]

Major Spills:

Evacuate the laboratory and alert others.

Contact your institution's emergency response team.

Prevent the spill from entering drains or waterways.[1]
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First Aid Measures
Immediate and appropriate first aid is crucial in the event of an exposure.

Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[1][10] Remove contact

lenses if present and easy to do.[1] Seek

immediate medical attention.[5][8]

Skin Contact

Immediately flush skin with plenty of soap and

water for at least 15 minutes while removing

contaminated clothing and shoes.[5][8][11] Seek

medical attention if irritation persists.[11] For

phenol concentrations greater than 10%, it is

recommended to irrigate or swab the affected

area with polyethylene glycol (PEG).[6][10]

Inhalation

Move the exposed person to fresh air at once.

[11] If breathing is difficult, give oxygen. If not

breathing, give artificial respiration.[5][8][11]

Seek medical attention.

Ingestion

Do NOT induce vomiting.[5][8] Rinse mouth with

water.[1] Immediately call a poison center or

doctor.[1][5][8]

Disposal Plan
Dispose of contents and container in accordance with local, regional, and national

regulations.[1] This material and its container must be disposed of as hazardous waste.

Place waste material in a clearly labeled, sealed container.

Do not dispose of down the drain or in general waste.

Experimental Workflow
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The following diagram illustrates the standard workflow for safely handling 3-Chloro-2-
methylphenol in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

2. 3-Chloro-o-cresol | C7H7ClO | CID 14856 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. guidechem.com [guidechem.com]

4. dphhs.mt.gov [dphhs.mt.gov]

5. fishersci.com [fishersci.com]

6. Appendix P - Phenol First Aid Guide and PPE | Environment, Health and Safety
[ehs.cornell.edu]

7. fishersci.com [fishersci.com]

8. assets.thermofisher.cn [assets.thermofisher.cn]

9. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

10. ehs.princeton.edu [ehs.princeton.edu]

11. First Aid Procedures for Chemical Hazards | NIOSH | CDC [cdc.gov]

To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling 3-Chloro-2-methylphenol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1584042#personal-protective-equipment-for-
handling-3-chloro-2-methylphenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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